Cas no 42874-96-4 (2-chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)benzene)

• Product Name: 2-chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)benzene
• CAS No: 42874-96-4
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 928532
• PubChem ID: 3084880
• Update Time: 2025-04-19

2-chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)benzene
• 42874-96-4
• 3-(2-chloro-4-trifluoromethylphenoxy)toluene
• DTXSID2068426
• SCHEMBL7597428
• 3-(2'-chloro-4'-trifluoromethylphenoxy)-toluene
• Benzene, 2-Chloro-1-(3-methylphenoxy)-4-(trifluoromethyl)-

• Inchi： 1S/C14H10ClF3O/c1-9-3-2-4-11(7-9)19-13-6-5-10(8-12(13)15)14(16,17)18/h2-8H,1H3
• InChI Key： CSXRLIIXUVVUTK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1OC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 286.0372271g/mol
• Monoisotopic Mass: 286.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų